Cas no 1805605-12-2 (2-(Difluoromethyl)-6-methoxy-3-methylpyridine-4-carboxaldehyde)

• Product Name: 2-(Difluoromethyl)-6-methoxy-3-methylpyridine-4-carboxaldehyde
• CAS No: 1805605-12-2
• MF: C₉H₉F₂NO₂
• MW: 201.1700694561
• CID: 4895277
• Update Time: 2025-10-29

2-(Difluoromethyl)-6-methoxy-3-methylpyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-6-methoxy-3-methylpyridine-4-carboxaldehyde

• Inchi： 1S/C9H9F2NO2/c1-5-6(4-13)3-7(14-2)12-8(5)9(10)11/h3-4,9H,1-2H3
• InChI Key： JTSLRMRJTQZGFA-UHFFFAOYSA-N
• SMILES： FC(C1C(C)=C(C=O)C=C(N=1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 201
• XLogP3: 1.6
• Topological Polar Surface Area: 39.2

Additional information on 2-(Difluoromethyl)-6-methoxy-3-methylpyridine-4-carboxaldehyde

Comprehensive Overview of 2-(Difluoromethyl)-6-methoxy-3-methylpyridine-4-carboxaldehyde (CAS No. 1805605-12-2)

2-(Difluoromethyl)-6-methoxy-3-methylpyridine-4-carboxaldehyde (CAS No. 1805605-12-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyridine derivative is characterized by its unique molecular structure, featuring a difluoromethyl group and a methoxy substituent, which contribute to its reactivity and potential applications. The compound's aldehyde functionality makes it a versatile intermediate in synthetic chemistry, particularly in the development of novel heterocyclic compounds.

In recent years, the demand for fluorinated pyridine derivatives like 2-(Difluoromethyl)-6-methoxy-3-methylpyridine-4-carboxaldehyde has surged due to their role in drug discovery and crop protection. Researchers are increasingly exploring its utility in designing small-molecule inhibitors and bioactive agents, aligning with trends in personalized medicine and sustainable agriculture. The compound's CAS No. 1805605-12-2 is frequently searched in scientific databases, reflecting its growing relevance in high-throughput screening and medicinal chemistry.

One of the key advantages of 2-(Difluoromethyl)-6-methoxy-3-methylpyridine-4-carboxaldehyde lies in its structural modularity. The presence of both electron-withdrawing (difluoromethyl) and electron-donating (methoxy) groups allows for fine-tuning of its physicochemical properties. This makes it an attractive building block for multi-step synthesis, particularly in the construction of pharmacophores targeting enzymes or receptors. Its lipophilicity and metabolic stability are also areas of active investigation, as these traits are critical for drug-likeness.

The compound's applications extend beyond pharmaceuticals. In agrochemical research, 2-(Difluoromethyl)-6-methoxy-3-methylpyridine-4-carboxaldehyde is studied for its potential as a precursor to crop protection agents. The difluoromethyl moiety is known to enhance the bioavailability and environmental persistence of agrochemicals, addressing global concerns about food security and sustainable farming. These attributes align with the United Nations' Sustainable Development Goals (SDGs), particularly SDG 2 (Zero Hunger) and SDG 12 (Responsible Consumption and Production).

From a synthetic perspective, CAS No. 1805605-12-2 is often utilized in cross-coupling reactions and nucleophilic additions. Its aldehyde group serves as a handle for further functionalization, enabling the introduction of diverse heteroatoms or aryl groups. Recent publications highlight its use in metal-catalyzed transformations, such as Palladium-catalyzed couplings, which are pivotal in modern organic synthesis. These methodologies are frequently searched by chemists seeking efficient routes to complex molecular architectures.

Quality control and analytical characterization of 2-(Difluoromethyl)-6-methoxy-3-methylpyridine-4-carboxaldehyde are critical for its industrial adoption. Techniques like HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify its purity and structural integrity. The compound's chromatographic behavior and spectral fingerprints are well-documented, facilitating its identification in research laboratories and quality assurance protocols.

In conclusion, 2-(Difluoromethyl)-6-methoxy-3-methylpyridine-4-carboxaldehyde (CAS No. 1805605-12-2) represents a compelling case study in the intersection of chemical innovation and applied science. Its multifaceted applications—from drug development to agrochemical design—underscore the importance of fluorinated building blocks in addressing contemporary challenges. As research progresses, this compound is poised to play an even greater role in advancing green chemistry and molecular diversity.